Cas no 93839-17-9 (2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile)

• Product Name: 2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile
• CAS No: 93839-17-9
• MF: C₁₀H₇ClFNO
• MW: 211.620085000992
• CID: 805508
• PubChem ID: 3022525
• Update Time: 2025-04-19

2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-acetyl-2-chloro-6-fluoro-
• 2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile
• acetyl(2-chloro-6-fluorophenyl)acetonitrile
• EN300-67074
• alpha-Acetyl-2-chloro-6-fluorobenzeneacetonitrile
• AKOS009354626
• Benzeneacetonitrile, alpha-acetyl-2-chloro-6-fluoro-
• DTXSID60917665
• NS00063625
• Z385375714
• 93839-17-9
• EINECS 298-787-0
• SCHEMBL22055505
• CS-0257359
• L3F5AFM9G8
• DARQRNNQPWWWJT-UHFFFAOYSA-N

• Inchi： 1S/C10H7ClFNO/c1-6(14)7(5-13)10-8(11)3-2-4-9(10)12/h2-4,7H,1H3
• InChI Key： DARQRNNQPWWWJT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(C#N)C(C)=O)F

Computed Properties

• Exact Mass: 211.02
• Monoisotopic Mass: 211.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 258°Cat760mmHg
• Flash Point: 109.8°C
• Refractive Index: 1.525

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes